Potassium naphthalene-1-sulphonate
Cat. No. B3052073
M. Wt: 246.33 g/mol
InChI Key: IZHYRVRPSNAXGV-UHFFFAOYSA-M
Attention: For research use only. Not for human or veterinary use.
Patent
US04001313
Procedure details
In a 200-ml autoclave were placed 28.3 grams (0.115 mole) of anydrous potassium 1-naphthalene sulfonate, 9.7 grams (0.241 mole) of sodium amide and 105 ml of liquid ammonia in the same manner as in Example 1. The resultant mixture was heated at 110° C for 10 hours. The reaction pressure in the autoclave was 75 atm. during the reaction. After the ammonia was removed, 10 ml of water was added to the reaction mixture for hydrolysis. The product was extracted with ether and the ether was distilled off to produce crude 1-naphthyl amine. Recrystallization from ethanol gave 14.3 grams of 1-naphthyl amine having a melting point of 48° to 49° C. Yield ws 87.0%.
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REACTION_CXSMILES
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[C:1]1(S([O-])(=O)=O)[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.[K+].[NH2-:16].[Na+].N>>[C:1]1([NH2:16])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1 |f:0.1,2.3|
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28.3 g
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C1(=CC=CC2=CC=CC=C12)S(=O)(=O)[O-].[K+]
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9.7 g
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[NH2-].[Na+]
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liquid
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105 mL
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Conditions
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Conditions are dynamic
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1
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See reaction.notes.procedure_details.
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Workups
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The reaction pressure in the autoclave
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during the reaction
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After the ammonia was removed
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ADDITION
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ADDITION
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10 ml of water was added to the reaction mixture for hydrolysis
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EXTRACTION
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EXTRACTION
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The product was extracted with ether
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DISTILLATION
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DISTILLATION
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the ether was distilled off
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to produce crude 1-naphthyl amine
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Recrystallization from ethanol
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Outcomes
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product
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C1(=CC=CC2=CC=CC=C12)N
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 14.3 g | |
| YIELD: CALCULATEDPERCENTYIELD | 86.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
